Cas no 3094-09-5 (Doxifluridine)

• Product Name: Doxifluridine
• CAS No: 3094-09-5
• MF: C₉H₁₁FN₂O₅
• MW: 246.192445993423
• MDL: MFCD00866530
• CID: 43805
• PubChem ID: 87559877
• Update Time: 2025-04-18

Doxifluridine Chemical and Physical Properties

Names and Identifiers

• Doxifluridine
• MURINE RECOMBINANT
• 5'-DEOXY-5-FLUOROURIDINE
• 5'-DEOXYFLUOROURIDINE
• 5'-DFUR
• 5'DFURD
• (+)-5-FLUORO-5'-DEOXYURIDINE
• 5-FLUORO-5'-DEOXYURIDINE
• RO-21-9738
• 5’-deoxy-5-fluoro-uridin
• flutron
• furtulon
• Doxifluridine (furtulon)
• DOXIFLUIRDINE
• 5-FLURO-5’-DEOXYURIDINE
• 5Urd, 5-Fluoro-5deoxyuridine
• 5Deoxy-5-fluorouridine, 5DFUR, 5dFUrd, Ro-21-9738
• Doxifluidine
• DOXIFLURIDINE(SUBJECTTOPATENTFREE)E
• 5′-dFUrd
• 5’-Deoxy-5-fluorouridine
• 1-(5-Deoxy-β-D-ribofuranosyl)-5-fluorouracil
• 5'-Deoxy-fluorouridine(DFUR)
• 5-Fluorodesoxyuridine
• Capecitabine Related CoMpound B
• doxyfluridine
• Ro 21-9738
• 5′dFUrd
• 5-Fluoro-5′-deoxyuridine
• 5'-dFUrd
• 1-((4S,2R,3R,5R)-3,4-Dihydroxy-5-methyloxolan-2-yl)-5-fluoro-1,3-dihydropyrimidine-2,4-dione
• Fulturon
• NCGC00093926-11
• AMC 0101
• KS-5065
• CAPECITABINE IMPURITY B (USP)
• DOXIFLURIDINE [WHO-DD]
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione
• CCG-204627
• NCGC00093926-02
• NCGC00093926-03
• 3094-09-5
• SR-01000075886
• Tox21_500537
• Doxifluridine (JP17/INN)
• ZWAOHEXOSAUJHY-ZIYNGMLESA-N
• CS-1270
• DOXIFLURIDINE [MI]
• CHEMBL1130
• SCHEMBL8094
• BRD-K58262659-001-09-7
• Uridine, 5'-deoxy-5-fluoro-
• 5-DFUR
• MLS001332579
• SDCCGSBI-0050520.P002
• 1-((2R,5R)-3,4-Dihydroxy-5-methyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidine-2,4-dione
• DOXIFLURIDINE [JAN]
• MLS002207077
• NCGC00261222-01
• BDBM50132295
• Doxifluridine [INN:JAN]
• Doxifluridinum [INN-Latin]
• EU-0100537
• AKOS015852921
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoropyrimidine-2,4(1H,3H)-dione
• Furtulon, Flutron, doxyfluridine, Doxifluridina, Doxifluridinum 5'-Doxifluridine, 5'dFUrd, 5-fluoro-5'-deoxyuridine
• HMS2231I05
• Capecitabine impurity B, European Pharmacopoeia (EP) Reference Standard
• RO-219738
• NS00046999
• MLS001332580
• UNII-V1JK16Y2JP
• 5'FDUR
• Doxifluridinum
• SR-01000075886-5
• 5''-Deoxy-5-Fluorouridine (5''-Dfur)
• 5'-Doxifluridine
• NSC 758890
• 5-Deoxy-5'-fluorouridine
• AMY13408
• HMS3261L15
• NCGC00093926-01
• D01309
• SRI-11552_09
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydrofuran-2-yl]-5-fluoro-pyrimidine-2,4-dione
• CAS-3094-09-5
• BP-58654
• s2045
• 1-(beta-D-5-Desoxyribofuranoxyl)-5-fluoruracil
• Lopac0_000537
• Furtulon (TN)
• 1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoropyrimidine-2,4(1H,3H)-dione (5'-Deoxy-5-fluorouridine)
• 5-Fluoro-5`-deoxyuridine
• Doxifluridina [INN-Spanish]
• DTXCID602967
• Ro 219738
• NCGC00093926-05
• Doxifluridine (5-Fluoro-5'-deoxyuridine)
• NSC-758890
• SR-01000075886-1
• MLS002172440
• LP00537
• 1-(.BETA.-D-5-DESOXYRIBOFURANOXYL)-5-FLUORURACIL
• AKOS015896821
• EINECS 221-440-1
• CHEBI:31521
• Q1253473
• MFCD00866530
• Tox21_111231
• DOXIFLURIDINE [MART.]
• DB12947
• Tox21_111231_1
• SRI-11552-08
• Uridine-5'-deoxy-5-fluoro-
• DTXSID2022967
• V1JK16Y2JP
• HMS2090C22
• SMR000326811
• F 8791
• HY-B0021
• Doxifluridina
• DOXIFLURIDINE [INN]
• 5-Fluoro-5'-deoxyuridine;doxifluridine
• DB-185809
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoropyrimidine-2,4-dione
• Doxifluridinum (INN-Latin)
• 221-440-1
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydrofuran-2-yl)-5-fluoro-pyrimidine-2,4-dione
• Doxifluridina (INN-Spanish)
• HY-B0021R
• DOXIFLURIDINE (MART.)
• Doxifluridine (Standard)
• 5'-fluoro-5'-deoxyuridine

• MDL： MFCD00866530
• Inchi： 1S/C9H11FN2O5/c1-3-5(13)6(14)8(17-3)12-2-4(10)7(15)11-9(12)16/h2-3,5-6,8,13-14H,1H3,(H,11,15,16)/t3-,5-,6-,8-/m1/s1
• InChI Key： ZWAOHEXOSAUJHY-ZIYNGMLESA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 246.06500
• Monoisotopic Mass: 246.0652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 99.1

Experimental Properties

• Color/Form: Powder
• Density: 1.3751 (estimate)
• Melting Point: 187.0 to 191.0 deg-C
• Refractive Index: 20 ° (C=1, H2O)
• PSA: 104.55000
• LogP: -1.68520
• Solubility: Not available
• Merck: 3437
• pka: 7.4(at 25℃)
• Specific Rotation: +18° - +22° (c=1, H2O)

Doxifluridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H316-H317-H373
• Warning Statement： P260-P272-P280-P302+P352+P333+P313+P362+P364-P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• RTECS：YU7526000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Toxicity：LD50 (14 day) in mice or rats (mg/kg): >1000 i.v.: >2000 s.c.; in male, female mice, male, female rats (mg/kg): >5000, >5000, 3471, 3390 orally (Shimizu)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides